3-[(4Z)-4-benzylidene-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl]propanoic acid
Overview
Description
3-[(4Z)-4-benzylidene-5-oxo-2-phenyl-4,5-dihydro-1H-imidazol-1-yl]propanoic acid is a useful research compound. Its molecular formula is C19H16N2O3 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic and Thermodynamic Properties
- The compound and its derivatives have been explored for optimized geometry, atomic charges, and thermodynamic properties using Hartree Fock Theory and Density Functional Theory. They exhibit charge transfer within the molecule, with studies focusing on HOMO-LUMO energies and temperature dependence of thermodynamic properties. The vibrational analysis is also significant in understanding the stability arising from hyperconjugative interactions and charge delocalization (Uppal, Kamni, & Khajuria, 2019).
Synthesis and Chemical Characterization
- The compound has been synthesized and characterized through various methods, including NMR and IR spectroscopy. These studies are crucial for understanding the molecular structure and properties of the compound (Jadhav, Shaikh, Shingare, & Gill, 2008).
Antimicrobial and Antifungal Activities
- Certain derivatives of the compound have been tested for their antimicrobial activity against various bacterial and fungal strains. This includes studies on how structural changes, such as the introduction of different functional groups, affect their biological activity (Desai, Bhavsar, & Baldaniya, 2009).
Chromotropic Properties
- Research into the chromotropic properties of imidazole derivatives, closely related to the compound , has been conducted. This includes studies on the addition of acetic acid and the effects of UV light, revealing interesting photochromic behavior (Sakaino, 1983).
Fluorescent Sensing
- Imidazole derivatives have been developed as luminescent sensors for the detection of cyanide and mercury ions. The compounds exhibit selective sensing towards specific ions, showcasing their potential in environmental and analytical chemistry (Emandi, Flanagan, & Senge, 2018).
Rapid Synthesis Techniques
- Advances in microwave-assisted synthesis have been applied to imidazole derivatives, offering a more efficient and environmentally friendly approach to their production. This method shows promise in increasing the accessibility and scalability of synthesizing these compounds (Rathore & Sharma, 2016).
properties
IUPAC Name |
3-[(4Z)-4-benzylidene-5-oxo-2-phenylimidazol-1-yl]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3/c22-17(23)11-12-21-18(15-9-5-2-6-10-15)20-16(19(21)24)13-14-7-3-1-4-8-14/h1-10,13H,11-12H2,(H,22,23)/b16-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOHJBUVCUOMMQL-SSZFMOIBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C2C(=O)N(C(=N2)C3=CC=CC=C3)CCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=N2)C3=CC=CC=C3)CCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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